Cas no 2411265-25-1 (1,2,4-Oxadiazole-5-methanamine, 3-(chloromethyl)-, hydrochloride (1:1))
1,2,4-Oxadiazole-5-methanamine, 3-(chloromethyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole-5-methanamine, 3-(chloromethyl)-, hydrochloride (1:1)
-
- Inchi: 1S/C4H6ClN3O.ClH/c5-1-3-7-4(2-6)9-8-3;/h1-2,6H2;1H
- InChI Key: JXTDORMHURMIMZ-UHFFFAOYSA-N
- SMILES: O1C(CN)=NC(CCl)=N1.[H]Cl
1,2,4-Oxadiazole-5-methanamine, 3-(chloromethyl)-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7549946-0.05g |
1-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride |
2411265-25-1 | 95.0% | 0.05g |
$97.0 | 2025-02-24 | |
| Enamine | EN300-7549946-0.1g |
1-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride |
2411265-25-1 | 95.0% | 0.1g |
$144.0 | 2025-02-24 | |
| Enamine | EN300-7549946-0.25g |
1-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride |
2411265-25-1 | 95.0% | 0.25g |
$206.0 | 2025-02-24 | |
| Enamine | EN300-7549946-0.5g |
1-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride |
2411265-25-1 | 95.0% | 0.5g |
$391.0 | 2025-02-24 | |
| Enamine | EN300-7549946-1.0g |
1-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride |
2411265-25-1 | 95.0% | 1.0g |
$513.0 | 2025-02-24 | |
| Enamine | EN300-7549946-2.5g |
1-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride |
2411265-25-1 | 95.0% | 2.5g |
$1008.0 | 2025-02-24 | |
| Enamine | EN300-7549946-5.0g |
1-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride |
2411265-25-1 | 95.0% | 5.0g |
$1488.0 | 2025-02-24 | |
| Enamine | EN300-7549946-10.0g |
1-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride |
2411265-25-1 | 95.0% | 10.0g |
$2209.0 | 2025-02-24 | |
| Aaron | AR028EO8-50mg |
1-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]methanaminehydrochloride |
2411265-25-1 | 95% | 50mg |
$159.00 | 2025-02-16 | |
| Aaron | AR028EO8-100mg |
1-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]methanaminehydrochloride |
2411265-25-1 | 95% | 100mg |
$223.00 | 2025-02-16 |
1,2,4-Oxadiazole-5-methanamine, 3-(chloromethyl)-, hydrochloride (1:1) Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 1,2,4-Oxadiazole-5-methanamine, 3-(chloromethyl)-, hydrochloride (1:1)
Recent Advances in the Study of 1,2,4-Oxadiazole-5-methanamine, 3-(chloromethyl)-, hydrochloride (1:1) (CAS: 2411265-25-1)
The compound 1,2,4-Oxadiazole-5-methanamine, 3-(chloromethyl)-, hydrochloride (1:1) (CAS: 2411265-25-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its 1,2,4-oxadiazole core, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, positioning it as a promising scaffold for the development of novel therapeutics.
One of the key areas of research has been the synthesis and structural modification of 1,2,4-oxadiazole derivatives. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for 1,2,4-Oxadiazole-5-methanamine derivatives, including the hydrochloride salt form (CAS: 2411265-25-1). The researchers employed a multi-step reaction sequence involving cyclization and subsequent functionalization to achieve high yields and purity. The chloromethyl group at the 3-position was identified as a critical moiety for further derivatization, enabling the introduction of various pharmacophores to enhance biological activity.
In terms of biological evaluation, preliminary studies have demonstrated that 1,2,4-Oxadiazole-5-methanamine derivatives exhibit notable activity against a range of biological targets. For instance, a recent in vitro study highlighted its inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, molecular docking simulations revealed that the compound interacts favorably with the active sites of these enzymes, providing a structural basis for its observed activity.
Further investigations have explored the compound's potential in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1,2,4-Oxadiazole-5-methanamine, including the hydrochloride salt, exhibited selective cytotoxicity against cancer cell lines. The researchers attributed this activity to the compound's ability to induce apoptosis via modulation of key signaling pathways. These findings underscore the versatility of the 1,2,4-oxadiazole scaffold and its potential as a lead structure for anticancer drug development.
Despite these promising results, challenges remain in the optimization of 1,2,4-Oxadiazole-5-methanamine derivatives for clinical use. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural refinement and pharmacokinetic studies. Ongoing research is focused on improving these properties while maintaining or enhancing the compound's biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic candidates.
In conclusion, 1,2,4-Oxadiazole-5-methanamine, 3-(chloromethyl)-, hydrochloride (1:1) (CAS: 2411265-25-1) represents a promising chemical entity with diverse pharmacological potential. Recent advancements in its synthesis and biological evaluation have laid the groundwork for future drug discovery efforts. Continued research will be essential to fully exploit its therapeutic applications and overcome existing limitations. This compound exemplifies the intersection of chemical innovation and biological relevance, highlighting the dynamic nature of modern medicinal chemistry.
2411265-25-1 (1,2,4-Oxadiazole-5-methanamine, 3-(chloromethyl)-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)